Cas no 1439899-06-5 (1-(4-Chlorobenzyl)-1H-imidazole-5-carboxylic acid)

• Product Name: 1-(4-Chlorobenzyl)-1H-imidazole-5-carboxylic acid
• CAS No: 1439899-06-5
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 5180063
• Update Time: 2025-06-12

1-(4-Chlorobenzyl)-1H-imidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorobenzyl)-1H-imidazole-5-carboxylic acid
• 1H-Imidazole-5-carboxylic acid, 1-[(4-chlorophenyl)methyl]-

• Inchi： 1S/C11H9ClN2O2/c12-9-3-1-8(2-4-9)6-14-7-13-5-10(14)11(15)16/h1-5,7H,6H2,(H,15,16)
• InChI Key： BZLCPYFPLKYRIZ-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(Cl)C=C2)C(C(O)=O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 1-(4-Chlorobenzyl)-1H-imidazole-5-carboxylic acid

Introduction to 1-(4-Chlorobenzyl)-1H-imidazole-5-carboxylic acid (CAS No. 1439899-06-5)

1-(4-Chlorobenzyl)-1H-imidazole-5-carboxylic acid, identified by the chemical compound code CAS No. 1439899-06-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazole class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological potential. The presence of a 4-chlorobenzyl substituent and a carboxylic acid functional group at the 5-position of the imidazole ring imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The structural configuration of 1-(4-Chlorobenzyl)-1H-imidazole-5-carboxylic acid is characterized by a fused ring system consisting of an imidazole core connected to a benzyl moiety chlorinated at the para position. This specific arrangement enhances its reactivity and interaction with biological targets, such as enzymes and receptors. The carboxylic acid group at the 5-position further extends its utility as a synthetic intermediate, enabling modifications through esterification, amidation, or other functional group transformations.

In recent years, there has been a surge in research focusing on imidazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The 4-chlorobenzyl substituent in 1-(4-Chlorobenzyl)-1H-imidazole-5-carboxylic acid is particularly noteworthy, as chloro-substituted aromatic compounds often exhibit enhanced binding affinity to biological targets. This feature makes it an attractive candidate for developing novel therapeutic agents.

One of the most compelling aspects of 1-(4-Chlorobenzyl)-1H-imidazole-5-carboxylic acid is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in cancer progression, such as kinases and proteases. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of tyrosine kinases, which are critical in signal transduction pathways associated with tumor growth and metastasis.

The carboxylic acid functionality also allows for further derivatization into esters or amides, which can be tailored to improve solubility, bioavailability, and metabolic stability. These modifications are essential for optimizing drug-like properties, ensuring that the final therapeutic agents exhibit favorable pharmacokinetic profiles. Additionally, the imidazole core itself is known for its ability to interact with metal ions, which has been exploited in the development of antimicrobial agents targeting bacterial enzymes.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel imidazole derivatives like 1-(4-Chlorobenzyl)-1H-imidazole-5-carboxylic acid. These methodologies enable researchers to predict binding affinities and optimize molecular structures with greater efficiency than traditional experimental approaches. As a result, there is growing optimism that this compound will serve as a foundation for developing next-generation therapeutics with improved efficacy and reduced side effects.

The pharmaceutical industry has shown particular interest in imidazole derivatives due to their versatility and potential therapeutic applications. Several clinical trials are currently underway evaluating the efficacy of compounds derived from 1-(4-Chlorobenzyl)-1H-imidazole-5-carboxylic acid in treating refractory cancers and infectious diseases. Preliminary results suggest that these derivatives exhibit promising antitumor and antimicrobial properties, warranting further investigation.

In conclusion,1-(4-Chlorobenzyl)-1H-imidazole-5-carboxylic acid (CAS No. 1439899-06-5) represents a significant advancement in medicinal chemistry. Its unique structural features make it a versatile scaffold for drug discovery, with potential applications spanning multiple therapeutic areas. As research continues to uncover new biological targets and synthetic strategies,this compound is poised to play a pivotal role in the development of innovative treatments for some of humanity's most pressing health challenges.